2-[(3,4-dichlorophenyl)imino]-5-(3-hydroxybenzylidene)-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-2-(3,4-dichlorophenyl)imino-5-[(3-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H10Cl2N2O2S/c17-12-5-4-10(8-13(12)18)19-16-20-15(22)14(23-16)7-9-2-1-3-11(21)6-9/h1-8,21H,(H,19,20,22)/b14-7+
• InChI Key: JZILIVBOXJYNCM-VGOFMYFVSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C=C2C(=O)NC(=NC3=CC(=C(C=C3)Cl)Cl)S2
• Isomeric SMILES: C1=CC(=CC(=C1)O)/C=C/2\C(=O)NC(=NC3=CC(=C(C=C3)Cl)Cl)S2
• Molecular Formula: C16H10Cl2N2O2S
• Molecular Weight: 365.2 g/mol

Description

2-[(3,4-dichlorophenyl)imino]-5-(3-hydroxybenzylidene)-1,3-thiazolidin-4-one is a chemical compound with potential applications in scientific research. It is a thiazolidinone derivative that has been studied for its various biological activities.

Scientific Research Applications

2-[(3,4-dichlorophenyl)imino]-5-(3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been studied for its various biological activities. It has shown potential as an antitumor agent, with studies showing its ability to induce apoptosis in cancer cells. It has also been studied for its anti-inflammatory and antioxidant properties. In addition, it has been investigated for its potential as a neuroprotective agent in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-[(3,4-dichlorophenyl)imino]-5-(3-hydroxybenzylidene)-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that it may act through various pathways, including the inhibition of NF-kB and the activation of the p38 MAPK pathway. It has also been shown to induce apoptosis in cancer cells through the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3,4-dichlorophenyl)imino]-5-(3-hydroxybenzylidene)-1,3-thiazolidin-4-one has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory and antioxidant properties. In addition, it has been investigated for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,4-dichlorophenyl)imino]-5-(3-hydroxybenzylidene)-1,3-thiazolidin-4-one in lab experiments is its potential as an antitumor agent. It has been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer research. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for the research of 2-[(3,4-dichlorophenyl)imino]-5-(3-hydroxybenzylidene)-1,3-thiazolidin-4-one. One direction is the investigation of its potential as a neuroprotective agent in the treatment of neurodegenerative diseases. Another direction is the study of its anti-inflammatory and antioxidant properties. Additionally, further research is needed to determine its safety and efficacy as an antitumor agent.